Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

IRAC Classification and Mode of Action
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Compound Focus: Lufenuron

CAS No.: 103055-07-8

Cat. No.: S533770

The IRAC classification system organizes insecticides based on their target site or mode of action to support

effective resistance management. Lufenuron's specific classification is detailed below.

Feature Description for Lufenuron
IRAC Group 15[1] [2]
Group Name Inhibitors of chitin biosynthesis, type 0 (affecting CHS1) [2]

Primary Mode of  Systemic, selective, stomach-acting inhibitor of chitin synthesis [1].
Action

Biochemical Interferes with the enzyme chitin synthase 1 (CHS1), blocking the polymerization
Target step of chitin formation [1].

Biological Effect  Disrupts molting (ecdysis) in larval stages and prevents proper hatching of eggs;
also leads to abnormal endocuticle formation and epidermal cell degeneration in

adults [3].

The following diagram illustrates the sequence of lufenuren's action in insects, from ingestion to

physiological effects.
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Lufenuron mode of action: from ingestion to population-level effects.

Experimental Evidence and Toxicological Data
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Recent studies reveal toxic effects of lufenuron on non-target organisms, including birds and mammals, at

high or prolonged doses. Key findings from these experimental studies are summarized below.

Toxicology in Broiler Chickens

A 2025 study exposed broiler chickens to lufenuron (4-16 mg/kg) for 39 days, showing dose-dependent
toxic effects [4] [5].

Parameter Key Findings

Assessed v g

Hematology Significant decrease in RBC count, PCV, and hemoglobin. Significant increase in
WBC count [4] [5].

Serum Significant increase in liver enzymes (ALT, AST, ALP), renal biomarkers (urea,

Biochemistry creatinine), and cardiac biomarkers (cholesterol, creatinine kinase) [4] [5].

Oxidative Stress Induced oxidative stress and depletion of antioxidant enzymes (SOD, GSH, POD,
CAT) in heatrt, liver, and kidneys [4] [5].

Histopathology Dose-dependent histoarchitectural alterations in liver, kidneys, and heart [4] [5].

Experimental Protocol (Chicken Study):

e Animals & Design: 75 broiler chickens randomly divided into 5 groups (n=15). Group A control,
Groups B-E administered lufenuron at 4, 8, 12, and 16 mg/kg body weight [4] [5].

e Duration & Sampling: 39-day experimental period post-acclimatization. Blood and tissue samples
collected on days 13, 26, and 39 [4] [5].

e Biomarker Analysis: Hematology analyzer for blood parameters; chemistry analyzer for serum
biochemistry; established biochemical protocols for antioxidant enzymes [4] [5].

¢ Histopathology: Tissues fixed in formaldehyde, processed through dehydration and clearing,
embedded in paraffin, sectioned, stained with H&E, examined under light microscope [4] [5].

Reproductive and Genotoxic Toxicity in Mammals

A 2020 study investigated effects on pregnant rats and fetuses during organogenesis [6].
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Parameter Assessed Key Findings

Maternal & Fetal Reduced maternal weight gain, asymmetrical fetal distribution in uterine
Effects horns, resorption sites, and uterine bleeding [6].
Fetal Development Fetal growth retardation, morphological malformations (e.g., hematoma, foot

loss), and skeletal deformations (e.g., unossified skulls, deformed ribs) [6].

Genotoxicity & DNA fragmentation, cell cycle perturbation, increased malondialdehyde,
Oxidative Stress decreased antioxidant enzymes (GPx, SOD) in liver of dams and fetuses [6].

Experimental Protocol (Rat Study):

e Animals & Design: Pregnant rats divided into control, low-dose (0.4 mg/kg), and high-dose (0.8
mg/kg) groups [6].

e Exposure: Oral administration during organogenesis gestational period [6].

¢ Assessments: Cesarean section for teratogenicity, fetal morphologic and skeletal examination
(Alcian blue-Alizarin red staining), comet assay for DNA fragmentation, flow cytometry for cell cycle,
biochemical tests for oxidative stress [6].

Resistance and Product Formulations

¢ Resistance Management: As a Group 15 insecticide, lufenuron should be alternated or rotated with
products from different IRAC mode-of-action groups to minimize resistance selection pressure [2].

¢ Veterinary and Agricultural Use: Lufenuron is used in agriculture (cotton, vegetables, fruits) [1] and
veterinary medicine (flea control in companion animals) [7] [8]. It is available as standalone or
combination products (e.g., with milbemycin oxime for heartworm prevention) [8] [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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